Cas no 82238-80-0 (2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)-)

• Product name: 2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)-
• CAS No: 82238-80-0
• MF: C₁₄H₁₈OS₂
• MW: 266.422121524811
• CID: 695916
• PubChem ID: 71419614

2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(ethylthio)-2-[(ethylthio)methyl]-1-phenyl-, (E)-
• 3-ethylsulfanyl-2-(ethylsulfanylmethyl)-1-phenylprop-2-en-1-one
• DTXSID70838852
• 3-(Ethylsulfanyl)-2-[(ethylsulfanyl)methyl]-1-phenylprop-2-en-1-one
• 82238-80-0

• Inchi： InChI=1S/C14H18OS2/c1-3-16-10-13(11-17-4-2)14(15)12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3
• InChI Key： WFTLSIYMRSNGMD-UHFFFAOYSA-N
• SMILES： CCSCC(=CSCC)C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 266.07990754g/mol
• Monoisotopic Mass: 266.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 67.7Ų
• XLogP3: 3.5